Cas no 7803-65-8 (Ammonium Hypophosphite)

Ammonium Hypophosphite Properties

Names and Identifiers

• Ammonium Hypophosphite
• hypophosphorousacid,ammoniumsalt
• AMMONIUM PHOSPHINATE
• AMMONIUM HYPOPHOSPHITE EXTRA PURE
• Phosphinic acid, ammonium salt
• Ammonium hypophosphite, for analysis
• Ammonium phosphenite
• Ammonium hypophosphi
• aMMoniuM phosphonite
• +Expand

• MDL： MFCD00050356
• InChIKey： ZRDXIILBYDTYOA-UHFFFAOYSA-N
• Inchi： 1S/H3N.H3O2P/c;1-3-2/h1H3;1-3H
• SMILES： P(O)O.N

Computed Properties

• Exact Mass: 83.01360
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 80.997965
• Heavy Atom Count: 4
• Complexity: 7.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 41.1

Experimental Properties

• LogP: -0.19660
• PSA: 57.29000
• Merck: 13,530
• Water Partition Coefficient: 1000 g/L
• Boiling Point: °Cat760mmHg
• Melting Point: 155-160 ºC
• Vapor Pressure: No data available
• Flash Point: °C
• Solubility: 极易溶于H2O；微溶于乙醇；不溶于丙酮
• Color/Form: White crystals. Easily deliquescent. When heated, it decomposes and precipitates phosphine (which can spontaneously ignite).
• Solubility: It is easily soluble in boiling ethanol and water, slightly soluble in cold ethanol, and almost insoluble in acetone.
• Sensitiveness: Easily absorb moisture
• Density: 1.6340

Ammonium Hypophosphite Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• Risk Phrases： 36/37/38
• Signal Word：Warning

Ammonium Hypophosphite Customs Data

• HS CODE：2835100000
• Customs Data：

  China Customs Code:

  2835100000

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt